Frustrated Lewis pair behavior of a neutral scandium complex†
Dalton Transactions Pub Date: 2017-03-09 DOI: 10.1039/C7DT00676D
Abstract
An easily-accessible neutral scandium complex Sc[OC(CH3)2CH2PPh2][O-2,6-tBu2-C6H3]2[THF] behaves as a reactive Sc/P frustrated Lewis pair, which when added to organic and inorganic substrates e.g. carbonyl compounds, transition-metal chlorides, and diazoalkane compounds, yields unique and intriguing addition products such as a Sc/Rh heterobimetallic complex and a Sc phosphazine complex.
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Journal Nameļ¼Dalton Transactions
Research Products
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CAS no.: 125804-28-6
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CAS no.: 15679-25-1
